Cas no 1196147-43-9 (4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine)

• Product Name: 4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine
• CAS No: 1196147-43-9
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 2616416
• PubChem ID: 72212526
• Update Time: 2025-06-13

4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine
• AB69385
• DTXSID801220518
• 1196147-43-9
• 4-Bromo-2-chloromethyl-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrClF3N/c8-4-1-5(3-9)13-6(2-4)7(10,11)12/h1-2H,3H2
• InChI Key： ABMPOKYCZBGPHQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CCl)N=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 272.91677Da
• Monoisotopic Mass: 272.91677Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine

4-Bromo-2-(Chloromethyl)-6-(Trifluoromethyl)pyridine (CAS No. 1196147-43-9): A Comprehensive Overview

4-Bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1196147-43-9) is a versatile compound with significant applications in the fields of medicinal chemistry and chemical synthesis. This molecule, characterized by its unique combination of bromine, chlorine, and trifluoromethyl functionalities, has garnered considerable attention due to its potential in the development of novel pharmaceuticals and agrochemicals.

The structure of 4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine consists of a pyridine ring substituted with a bromo group at the 4-position, a chloromethyl group at the 2-position, and a trifluoromethyl group at the 6-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive intermediate in various synthetic pathways.

Recent research has highlighted the importance of 4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the stability and bioavailability of the final products, while the bromo and chloromethyl groups provide additional sites for further functionalization.

In the context of drug discovery, 4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine has shown promise as a building block for the development of novel therapeutic agents. Its ability to undergo various chemical transformations, such as nucleophilic substitution and cross-coupling reactions, makes it a valuable starting material for synthesizing complex molecules with diverse biological activities. For example, researchers at a leading pharmaceutical company have utilized this compound to synthesize a series of compounds with potent anti-inflammatory and anti-cancer properties.

The synthesis of 4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the sequential introduction of the bromo, chloromethyl, and trifluoromethyl groups onto a pyridine scaffold. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In addition to its applications in medicinal chemistry, 4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine has also found use in the development of agrochemicals. Its unique combination of functional groups makes it suitable for synthesizing compounds with herbicidal and fungicidal properties. Studies have shown that derivatives of this compound exhibit high efficacy against various plant pathogens, making them valuable candidates for crop protection.

The safety and environmental impact of 4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine are important considerations in its industrial use. While this compound is generally stable under normal conditions, proper handling and storage practices are essential to ensure safety. Researchers have conducted extensive toxicity studies to evaluate its potential risks, and guidelines have been established to minimize environmental exposure.

In conclusion, 4-bromo-2-(chloromethyl)-6-(trifluoromethyl)pyridine (CAS No. 1196147-43-9) is a multifunctional compound with significant potential in various fields. Its unique chemical structure and versatile reactivity make it an invaluable intermediate in the synthesis of bioactive compounds and agrochemicals. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in modern chemistry.